3-Anilino-2-(3,4,5-trimethoxybenzyl)acrylonitrile, (Mixture of cis/trans isomers)
3-Anilino-2-(3,4,5-trimethoxybenzyl)acrylonitrile, (Mixture of cis/trans isomers)
Brand Name:
Vulcanchem
CAS No.:
30078-48-9
VCID:
VC0043427
InChI:
InChI=1S/C19H20N2O3/c1-22-17-10-14(11-18(23-2)19(17)24-3)9-15(12-20)13-21-16-7-5-4-6-8-16/h4-8,10-11,13,21H,9H2,1-3H3/b15-13-
SMILES:
COC1=CC(=CC(=C1OC)OC)CC(=CNC2=CC=CC=C2)C#N
Molecular Formula:
C19H20N2O3
Molecular Weight:
324.4 g/mol
3-Anilino-2-(3,4,5-trimethoxybenzyl)acrylonitrile, (Mixture of cis/trans isomers)
CAS No.: 30078-48-9
Reference Standards
VCID: VC0043427
Molecular Formula: C19H20N2O3
Molecular Weight: 324.4 g/mol
| CAS No. | 30078-48-9 |
|---|---|
| Product Name | 3-Anilino-2-(3,4,5-trimethoxybenzyl)acrylonitrile, (Mixture of cis/trans isomers) |
| Molecular Formula | C19H20N2O3 |
| Molecular Weight | 324.4 g/mol |
| IUPAC Name | (Z)-3-anilino-2-[(3,4,5-trimethoxyphenyl)methyl]prop-2-enenitrile |
| Standard InChI | InChI=1S/C19H20N2O3/c1-22-17-10-14(11-18(23-2)19(17)24-3)9-15(12-20)13-21-16-7-5-4-6-8-16/h4-8,10-11,13,21H,9H2,1-3H3/b15-13- |
| Standard InChIKey | LMGNGGBSQVPQCO-SQFISAMPSA-N |
| Isomeric SMILES | COC1=CC(=CC(=C1OC)OC)C/C(=C/NC2=CC=CC=C2)/C#N |
| SMILES | COC1=CC(=CC(=C1OC)OC)CC(=CNC2=CC=CC=C2)C#N |
| Canonical SMILES | COC1=CC(=CC(=C1OC)OC)CC(=CNC2=CC=CC=C2)C#N |
| Synonyms | Trimethoprim Impurity I |
| PubChem Compound | 3035337 |
| Last Modified | Nov 11 2021 |
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